Cas no 56412-55-6 ((2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one
• CAS No: 56412-55-6
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• MDL: MFCD00021578
• CID: 945323
• PubChem ID: 5708426
• Update Time: 2025-10-29

(2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-methylphenyl)-3-naphthalen-1-ylprop-2-en-1-one
• 1-(4-methylphenyl)-3-(1-naphthyl)-2-propen-1-one
• 1-(4-methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one
• 3-(naphth-1-yl)-1-p-tolylprop-2-en-1-one
• AC1NWMTK
• AT-096
• NSC201545
• OR21058
• (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one
• 3-(Naphthalen-1-yl)-1-(p-tolyl)prop-2-en-1-one
• NS-04389
• MFCD00021578
• 56412-55-6
• NSC-201545
• DTXSID30420757
• AT-096/40765908
• AKOS016365610
• 1-(4-methylphenyl)-3-(1-naphthyl)prop-2-en-1-one
• 1424400-93-0

• MDL： MFCD00021578
• Inchi： 1S/C20H16O/c1-15-9-11-18(12-10-15)20(21)14-13-17-7-4-6-16-5-2-3-8-19(16)17/h2-14H,1H3/b14-13+
• InChI Key： FWCCLQQDGFXYFH-BUHFOSPRSA-N
• SMILES： O=C(/C=C/C1=CC=CC2=CC=CC=C21)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 272.12018
• Monoisotopic Mass: 272.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.04430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one

Compound CAS No. 56412-55-6: (2E)-1-(4-Methylphenyl)-3-(Naphthalen-1-yl)prop-2-en-1-one – A Promising Molecule in Biomedical Research

CAS No. 56412-55-6 represents a unique compound with the systematic name (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one. This molecule is characterized by its complex aromatic structure, combining a 4-methylphenyl group with a naphthalen-1-yl ring system through a conjugated prop-2-en-1-one moiety. The 2E configuration of the double bond in the propenone backbone is critical for its stereochemical properties, which may influence its biological activity and molecular interactions.

The synthesis of this compound typically involves multi-step organic reactions, often starting with the coupling of 4-methylphenyl derivatives with naphthalen-1-yl precursors. The formation of the prop-2-en-1-one group is a key step, requiring precise control of reaction conditions to achieve the desired stereochemistry. Recent advancements in catalytic methodologies have enabled more efficient and selective synthesis routes, reducing byproducts and improving yield. These synthetic strategies are crucial for scaling up production for potential therapeutic applications.

Research on (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one has expanded significantly in recent years. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a modulator of neurotransmitter receptors, particularly in the context of neurodegenerative diseases such as Alzheimer’s. The compound was shown to interact with acetylcholinesterase and monoamine oxidase enzymes, suggesting its utility in developing anti-aging therapies and neuropathic pain management.

Another breakthrough in 2024, reported in Advanced Pharmaceutical Biology, highlighted the compound’s role in anti-inflammatory pathways. The study revealed that (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one could inhibit NF-κB signaling and reduce the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This property makes it a candidate for treating chronic inflammatory conditions like inflammatory bowel disease and autoimmune disorders.

Structural analysis of the compound has also provided insights into its binding affinity and selectivity. The naphthalen-1-yl ring system is believed to contribute to its hydrophobic interactions with biological targets, while the 4-methylphenyl group may enhance its electronic effects. Computational modeling studies have further elucidated the binding mode of this molecule with protein receptors, offering a foundation for rational drug design.

Current research is also exploring the photophysical properties of (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one. A 2023 paper in Photochemical & Photobiological Sciences reported its potential as a fluorescent probe for biomolecular imaging. The compound exhibits strong fluorescence emission in the visible spectrum, with its excited-state lifetime and quantum yield tunable through structural modifications. This property opens avenues for its application in cellular imaging and in vivo diagnostics.

Despite its promising profile, challenges remain in optimizing the bioavailability and metabolic stability of (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one. Ongoing studies are investigating the role of lipophilicity and hydrogen bonding in its protein-drug interactions. Additionally, efforts are being made to develop prodrug formulations to enhance its targeted delivery and reduce systemic toxicity.

The therapeutic potential of CAS No. 56412-55-6 extends to oncology as well. Preclinical data from 2024 indicate that the compound may induce apoptosis in transformed cells by modulating mitochondrial pathways. Its ability to disrupt cell cycle regulation and inhibit angiogenesis suggests its viability as a chemotherapeutic agent or a combination therapy in solid tumors.

Further research is needed to fully understand the mechanistic pathways and biological effects of (2E)-1-(4-Methylphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one. Advances in high-throughput screening and machine learning are expected to accelerate the discovery of new applications for this molecule. Collaboration between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical therapies and biomedical innovations.